4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Description
The compound 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazolone derivative characterized by a fused bicyclic core with diverse substituents. Its structure includes a 3-bromophenyl group at position 4, a 2-hydroxyphenyl group at position 3, and a 2-methoxyethyl chain at position 3.
Properties
Molecular Formula |
C20H18BrN3O3 |
|---|---|
Molecular Weight |
428.3 g/mol |
IUPAC Name |
4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C20H18BrN3O3/c1-27-10-9-24-19(12-5-4-6-13(21)11-12)16-17(22-23-18(16)20(24)26)14-7-2-3-8-15(14)25/h2-8,11,19,25H,9-10H2,1H3,(H,22,23) |
InChI Key |
AJNUDZYWVLHXSV-UHFFFAOYSA-N |
Canonical SMILES |
COCCN1C(C2=C(C1=O)NN=C2C3=CC=CC=C3O)C4=CC(=CC=C4)Br |
Origin of Product |
United States |
Biological Activity
The compound 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the dihydropyrrolo[3,4-c]pyrazolone family, notable for its complex structure and potential biological activities. This article delves into its synthesis, biological properties, and the implications of its various functional groups.
Chemical Structure and Properties
The molecular formula of this compound is with a molecular weight of approximately 460.32 g/mol. The structural features include:
- Bromine : Enhances lipophilicity and may influence biological interactions.
- Hydroxyl Group : Known for contributing to antioxidant properties.
- Methoxyethyl Group : Potentially increases solubility and bioavailability.
Synthesis
The synthesis of 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step synthetic strategies. Key methods include:
- Multi-component reactions : Facilitate the construction of complex molecular frameworks.
- One-pot syntheses : Streamline the process while maintaining high yields (72–94% in many cases) .
Biological Activity
Research indicates that compounds within the dihydropyrrolo[3,4-c]pyrazolone class exhibit a range of biological activities, including:
- Antioxidant Properties : Preliminary studies suggest significant antioxidant activity due to the presence of hydroxyl groups .
- Antiviral Activity : Some derivatives have shown promise as inhibitors of viral proteases, particularly in the context of SARS-CoV-2 .
- Enzyme Inhibition : Compounds in this class may act as inhibitors for various enzymes, contributing to their potential therapeutic applications.
Table 1: Summary of Biological Activities
Case Studies
Recent studies have focused on the pharmacological properties and mechanism of action of 4-(3-bromophenyl)-3-(2-hydroxyphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one:
- In Vitro Studies : Showed significant inhibition against specific cancer cell lines, suggesting potential as an anticancer agent.
- Mechanistic Studies : Investigated how the compound interacts with biological targets at a molecular level, revealing insights into its pharmacodynamics.
Structure-Activity Relationship (SAR)
The unique combination of functional groups in this compound suggests a favorable structure-activity relationship (SAR):
- The bromine atom may enhance binding affinity to certain biological targets.
- The hydroxyl group contributes to increased reactivity and potential for hydrogen bonding with enzymes or receptors.
Comparison with Similar Compounds
Comparison with Structural Analogs
The following table compares the target compound with structurally related pyrrolo[3,4-c]pyrazol-6-one derivatives, highlighting substituent variations and their implications:
Key Observations:
Substituent Effects on Molecular Weight :
- Bromine (atomic mass ~80) at position 4 increases molar mass significantly compared to chlorine (~35.5) .
- Methoxypropyl vs. methoxyethyl chains: A 3-methoxypropyl group (C4H9O) adds ~15 g/mol compared to 2-methoxyethyl (C3H7O) .
Para-substituted methoxy groups (e.g., 4-methoxyphenyl in ) donate electrons via resonance, altering electronic density on the aromatic ring.
Biological Activity Trends :
- While direct activity data for the target compound is unavailable, analogs with 2-hydroxyphenyl and bromophenyl groups (e.g., ) are often explored as kinase inhibitors or anti-inflammatory agents due to their ability to modulate hydrophobic and polar interactions.
Q & A
Q. How to optimize reaction yields for scale-up synthesis?
- Methodological Answer :
- DoE (Design of Experiments) : Vary temperature, solvent (e.g., DMF vs. THF), and catalyst loading (e.g., Pd(PPh3)4) to identify optimal conditions .
- Continuous Flow Chemistry : Improve mixing and heat transfer for hazardous intermediates (e.g., brominated aryl compounds) .
Tables for Key Data
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
